Cas no 524709-13-5 (Thieno[3,4-b]-1,4-dithiin, 2,3-diethyl-2,3-dihydro- (9CI))

• Product Name: Thieno[3,4-b]-1,4-dithiin, 2,3-diethyl-2,3-dihydro- (9CI)
• CAS No: 524709-13-5
• MF: C₁₀H₁₄S₃
• MW: 230.413158893585
• CID: 936946
• PubChem ID: 45095784
• Update Time: 2025-04-19

Thieno[3,4-b]-1,4-dithiin, 2,3-diethyl-2,3-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-b]-1,4-dithiin, 2,3-diethyl-2,3-dihydro- (9CI)
• 2,3-diethyl-2,3-dihydrothieno[3,4-b][1,4]dithiine
• 524709-13-5
• DB-250837
• DTXSID40667434

• Inchi： 1S/C10H14S3/c1-3-7-8(4-2)13-10-6-11-5-9(10)12-7/h5-8H,3-4H2,1-2H3
• InChI Key： HQLCDYKEPBBYFO-UHFFFAOYSA-N
• SMILES： S1C2=CSC=C2SC(CC)C1CC

Computed Properties

• Exact Mass: 230.02576397g/mol
• Monoisotopic Mass: 230.02576397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers